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Compound of Interest

Compound Name: Copperoxalate

Cat. No.: B15599428

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of copper(ll) oxalate. It includes detailed experimental protocols for its synthesis and
characterization, quantitative data presented for comparative analysis, and visualizations of key
processes and potential applications relevant to research and development.

Physicochemical and Structural Properties

Copper(ll) oxalate is an inorganic compound with the chemical formula CuC20a.[1] It is most
commonly found in its hydrated form, CuC204-xH20, where x can range from O to 0.44.[1] The
naturally occurring mineral form, Moolooite, is a hydrated variant.[1] The anhydrous compound
appears as a blue solid, while the hydrated form is often described as a bluish-white or light
blue powder.[1][2] As a coordination polymer, it is practically insoluble in water and most
common solvents.[1]

General Properties

A summary of the general physicochemical properties of anhydrous copper(ll) oxalate is
presented in Table 1.

Table 1: General Physicochemical Properties of Copper(ll) Oxalate
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Property Value
Chemical Formula CuC204[1]
Molar Mass 151.56 g/mol [1]
Appearance Blue solid[1]
Density 6.57 g/cm3[1]
Solubility in Water Insoluble[1]

Crystal Structure

The anhydrous form of copper(ll) oxalate has been characterized by X-ray crystallography and
possesses a monoclinic crystal structure.[1] The crystal structure consists of chains of copper
ions connected by oxalate molecules. The specific crystallographic parameters are detailed in
Table 2.

Table 2: Crystallographic Data for Anhydrous Copper(ll) Oxalate

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a 5.9598(1) A
b 5.6089(1) A
c 5.1138(1) A
B 115.320(1)°

(Source: Dalton Transactions)

Solubility and Thermodynamic Properties

Copper(ll) oxalate is sparingly soluble in water, a characteristic attributed to its polymeric
structure.[1] Its solubility increases in acidic solutions, as the oxalate ion is protonated, shifting
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the dissolution equilibrium.[3] Key thermodynamic data, crucial for understanding its stability

and reactivity, are summarized in Table 3.

Table 3: Solubility and Thermodynamic Data for Copper(ll) Oxalate

Parameter Value Conditions
Solubility Product (Ksp) 4.43 x 10710[1] 25°C
Standard Enthalpy of

) -751.3 kd/mol[1] 298.15 K
Formation (AfHO )

) Not explicitly found in
Standard Gibbs Free Energy
searches. Can be calculated 298.15 K

of Formation (AfG°)

from AfH® and S°.[4][5][6][7]

Thermal Decomposition

The thermal decomposition of copper(ll) oxalate is highly dependent on the surrounding

atmosphere.[4] Hydrated forms typically lose water upon heating to around 130-200 °C to form

the anhydrous compound.[1][2] Further heating leads to the decomposition of the oxalate

moiety. In an inert atmosphere (like nitrogen or argon) or under vacuum, the decomposition

product is metallic copper.[4] In the presence of air or oxygen, the final product is copper(ll)

oxide (CuO).[4]

Table 4: Thermal Decomposition Data for Copper(ll) Oxalate

Decomposition Enthalpy Change
Atmosphere Temperature Range
Product(s) (AH)
Inert (Nitrogen) Cu, CO2 -9 + 2 kJ/mol Begins ~270 °C[4]
Air/Oxygen CuO, CO2 -134 + 5 kJ/mol Begins ~250 °C[4]

Applications in Life Sciences and Drug

Development
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While copper(ll) oxalate itself is not a therapeutic agent, copper complexes, including those
with oxalate ligands, have garnered significant interest for their biological activities.[3][8]
Copper compounds are known to exhibit a wide range of bio-actions, including antimicrobial,
anti-inflammatory, and anti-proliferative effects.

The antimicrobial potential of copper complexes is a promising area of research.[3] The
mechanism of action is believed to involve the generation of reactive oxygen species (ROS)
due to the redox cycling of copper ions, which can lead to damage of cellular components like
membranes, proteins, and DNA.[3][9] Studies have shown that copper(ll) complexes with
ligands such as oxalate and azo anils exhibit significant antimicrobial activity against various
pathogens.[8] The chelation of the copper ion by ligands can enhance its biological activity by
increasing its lipophilicity, which facilitates its passage through the lipid membranes of microbial
cells.[8] This makes copper oxalate and its derivatives interesting candidates for the
development of new antimicrobial agents, particularly in the context of rising antibiotic
resistance.[3]

Visualizations of Key Processes

The following diagrams illustrate the synthesis, characterization, and decomposition of
copper(ll) oxalate, as well as a conceptual representation of the antimicrobial action of copper
complexes.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033467/
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Copper(ll) Salt Solution
(e.g., CuSOa)

Blue ipit
Precipitation Reaction Forms > I > Wash with
,—> (Stirring at 60°C) Vi (i Cold Water

Oxalic Acid Solution
(H2C204)

\ 4

Wash with Air D Copper(ll) Oxalate
Ethanol i Hydrate Crystals

product

process

reagent

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

compound

&GO BB OO

CuC20a-xH20

\ 4

~130-200°C

4 Inert Atmosphere / NN

Anhydrous CuC204 xH20(g)
ok 2\
v Oxidizing Atmosphere
Inert Atmosphere .

(e.g., N2) Air / Oxygen
\ l

>270°C >250°C

/ \1 Y
Metallic Copper (Cu) 2C02(g) Copper(ll) Oxide (CuO) 2C02(g)

\

AN

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

b

| \
Thermogravimetric Analysis (TGA) Powder X-ray Diffraction (PXRD) Potentiometric Titration
l v &
Mass Loss vs. Temperature Curve Diffraction Pattern (26 vs. Intensity) EMF vs. Titrant Volume Curve
A A A
Thermal Stability & Composition Crystal Structure & Phase Purity Solubility Product (Ksp)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

process Copper(ll) Oxalate Complex

Membrane Interaction
(Increased Lipophilicity)

lPenetration

Bacterial Cell

o ———— . N g

Inside Cell

Reactive Oxygen Species (ROS)

Generation (Redox Cycling) Interaction with DNA/Proteins

Membrane Damage DNA/Protein Damage

N

Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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copper-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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